2-(4-fluorophenyl)-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a 4-fluorophenyl group attached to an acetamide backbone, which is further linked to a 1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl moiety. The fluorophenyl group enhances lipophilicity and metabolic stability, while the tetrahydroquinoline core provides a rigid heterocyclic scaffold that may influence receptor binding or enzyme inhibition.
Properties
IUPAC Name |
2-(4-fluorophenyl)-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O2/c1-15(2)11-12-25-20-9-8-19(14-17(20)5-10-22(25)27)24-21(26)13-16-3-6-18(23)7-4-16/h3-4,6-9,14-15H,5,10-13H2,1-2H3,(H,24,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLQCEZTYZCHWRG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the tetrahydroquinoline core. One common approach is the Biltz synthesis, which involves the cyclization of aniline derivatives with ketones in the presence of a strong acid catalyst. The fluorophenyl group can be introduced through a nucleophilic aromatic substitution reaction, where a fluorine-substituted phenyl halide reacts with a nucleophile under controlled conditions.
Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve continuous flow chemistry to enhance efficiency and scalability. The use of automated synthesis platforms and high-throughput screening can optimize reaction conditions and improve yield.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reduction reactions can be carried out using lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst.
Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles such as amines or alcohols.
Major Products Formed:
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of various substituted phenyl derivatives.
Scientific Research Applications
This compound has shown potential in several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: The compound's biological activity can be explored for potential therapeutic uses, such as anti-inflammatory or anticancer properties.
Medicine: It may serve as a lead compound for the development of new drugs targeting specific diseases.
Industry: Its unique chemical structure makes it suitable for use in material science and as a chemical intermediate in various industrial processes.
Mechanism of Action
The mechanism by which this compound exerts its effects involves interaction with specific molecular targets and pathways. The fluorophenyl group can enhance the compound's binding affinity to certain receptors or enzymes, leading to its biological activity. The tetrahydroquinoline core may interact with cellular components, influencing signaling pathways and cellular processes.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogues
Core Heterocycle Modifications
(a) Tetrahydroquinolin vs. Tetrahydroisoquinoline Derivatives
Compound 52 from contains a tetrahydroisoquinoline core instead of tetrahydroquinolin. Despite the similar bicyclic structure, the placement of nitrogen and substituents (e.g., 3,4-dimethoxyphenylmethyl in 52) leads to distinct biological targets. 52 acts as an orexin-1 receptor antagonist (IC₅₀ = 89 nM), whereas the target compound’s tetrahydroquinolin scaffold may favor kinase interactions due to conformational differences .
(b) Thienoquinolone Derivatives ()
Thienoquinolones like 7 and 9 incorporate sulfur atoms in their heterocyclic rings.
Fluorophenyl Substituent Variations
(a) Positional Isomerism (2- vs. 4-Fluorophenyl)
BG14774 () features a 2-fluorophenoxy group instead of 4-fluorophenyl. This positional change alters electronic distribution and steric bulk, which may reduce metabolic stability or receptor affinity. For instance, 4-fluorophenyl groups are commonly associated with improved pharmacokinetics in CNS-targeting compounds .
(b) Fluorophenyl-Acetamide Analogues ()
Compound 1c (2-(4-fluorophenyl)-N-((4-fluorophenyl)carbamoyl)acetamide) shares the 4-fluorophenyl-acetamide motif but lacks the tetrahydroquinolin moiety.
Functional Group Replacements
(a) Thioacetamide vs. Acetamide ()
AJ5d () replaces the acetamide’s oxygen with sulfur, forming a thioacetamide linkage. Sulfur’s larger atomic radius and lower electronegativity may enhance covalent interactions with cysteine residues in enzymes, though this could also increase toxicity risks .
(b) Morpholinone Derivatives ()
Morpholinone-based analogues (e.g., 2-(4-acetyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-(4-isopropylphenyl)acetamide) replace the tetrahydroquinolin core with a morpholinone ring. This change introduces additional hydrogen-bonding sites, which may improve solubility but reduce membrane permeability .
Data Tables: Key Structural and Functional Attributes
*Calculated based on formula.
Research Findings and Implications
- Fluorophenyl Positioning: The 4-fluorophenyl group in the target compound likely enhances blood-brain barrier penetration compared to 2-fluorophenoxy derivatives, as seen in orexin receptor antagonists .
- Heterocyclic Rigidity: Tetrahydroquinolin’s planar structure may favor stacking interactions with aromatic residues in kinase ATP-binding pockets, analogous to thienoquinolones in CDK5 inhibition .
- Metabolic Stability : The 3-methylbutyl chain in the target compound could reduce hepatic clearance compared to shorter alkyl chains in analogues like 1c .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
